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Compound of Interest

Compound Name: Menthyl valerate

Cat. No.: B13807449

This guide provides critical safety protocols and logistical plans for the handling and disposal of
Menthyl valerate, tailored for researchers, scientists, and drug development professionals.
The following procedures are designed to ensure a safe laboratory environment and minimize
risks associated with the handling of this compound.

Hazard Identification and Classification

Menthyl valerate is classified as causing skin irritation, serious eye irritation, and potential
respiratory tract irritation[1]. It is crucial to handle this chemical with appropriate personal
protective equipment in a well-ventilated area.

Quantitative Data Summary

While specific occupational exposure limits for Menthyl valerate have not been established,
the following data from safety data sheets provides insight into its physical and toxicological
properties.
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Property Value Source
Physical State Solid [2]
Appearance White [2]
Odor Odorless [2]
Melting Point/Range 40 - 42.00 °C /104 - 107.6 °F [2]
Flash Point 128 °C/262.4 °F [2]
Acute Oral Toxicity LD50: >5 g/kg (Rat) [3]
Acute Dermal Toxicity LD50: >5 g/kg (Rabbit) [3]

Operational Plan: Handling Menthyl Valerate

This section outlines the step-by-step procedures for the safe handling of Menthyl valerate
from preparation to post-handling cleanup.

Pre-Operational Procedures

» Risk Assessment: Conduct a thorough risk assessment for the planned experiment,
considering the quantity of Menthyl valerate to be used and the potential for exposure.

o Ventilation Check: Ensure the work area, preferably a chemical fume hood, has adequate
ventilation.

e PPE Inspection: Inspect all personal protective equipment (PPE) for integrity before use.

o Emergency Equipment: Confirm the location and functionality of emergency equipment,
including safety showers, eyewash stations, and fire extinguishers.

Required Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Menthyl valerate:

o Eye and Face Protection: Wear tightly fitting safety goggles or chemical safety goggles that
conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
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Standard EN166[2][4]. A face shield may be required for operations with a higher risk of
splashing.

e Skin Protection:

o Gloves: Wear chemical-impermeable gloves tested according to EN 374[1]. Check for
leaks and impermeability before use.

o Protective Clothing: A lab coat or chemical-resistant apron should be worn. For larger
guantities or increased exposure risk, fire/flame resistant and impervious clothing is
recommended[4].

o Respiratory Protection: If working outside a fume hood or if ventilation is inadequate, a full-
face respirator should be used, especially if irritation or other symptoms are experienced[4].
For emergency situations involving vapors, dust, or sprays, a self-contained breathing
apparatus (SCBA) is necessary[1].

Handling Procedure

o Transfer: Carefully transfer Menthyl valerate from its storage container to the experimental
apparatus within a chemical fume hood to minimize vapor inhalation.

e Avoid Contact: Prevent direct contact with skin and eyes|[2].
» No Ingestion: Do not eat, drink, or smoke in the work area. Never pipette by mouth[1].

o Containment: Use appropriate containment measures to prevent spills.

Post-Handling Procedures

¢ Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling[1].

¢ Clothing: Remove and wash contaminated clothing before reuse[2].

o Storage: Store Menthyl valerate in a tightly closed container in a dry, cool, and well-
ventilated place[2].
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Emergency Procedures

Situation

Action

Skin Contact

Take off contaminated clothing immediately.
Wash the affected area with plenty of soap and
water. Seek medical advice if irritation
persists[1][4].

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses, if present and
easy to do. Continue rinsing. Immediately

consult a doctor[1][4].

Inhalation

Move the person into fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention[4].

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Never give anything by mouth to an
unconscious person. Call a doctor or Poison

Control Center immediately[1][4].

Spill

Evacuate personnel to a safe area. Ensure
adequate ventilation. Avoid breathing vapors.
Wear appropriate PPE. Contain the spill using
absorbent material (e.g., sand, universal binder)
and collect it into a suitable container for

disposal. Ventilate the area of the spill[1][4].

Disposal Plan

Proper disposal of Menthyl valerate and its containers is essential to prevent environmental

contamination.

» Waste Collection: Collect waste Menthyl valerate and contaminated materials in clearly

labeled, appropriate containers.

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://www.chemos.de/import/data/msds/GB_en/16409-46-4-A0049160-GB-en.pdf
https://www.echemi.com/sds/menthyl-isovalerate-pd180521127391.html
https://www.chemos.de/import/data/msds/GB_en/16409-46-4-A0049160-GB-en.pdf
https://www.echemi.com/sds/menthyl-isovalerate-pd180521127391.html
https://www.echemi.com/sds/menthyl-isovalerate-pd180521127391.html
https://www.chemos.de/import/data/msds/GB_en/16409-46-4-A0049160-GB-en.pdf
https://www.echemi.com/sds/menthyl-isovalerate-pd180521127391.html
https://www.chemos.de/import/data/msds/GB_en/16409-46-4-A0049160-GB-en.pdf
https://www.echemi.com/sds/menthyl-isovalerate-pd180521127391.html
https://www.benchchem.com/product/b13807449?utm_src=pdf-body
https://www.benchchem.com/product/b13807449?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13807449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Disposal Method: Dispose of the contents and container at an industrial combustion plant[1].
Do not empty into drains or release into the environment[1].

o Contaminated Packaging: Handle contaminated packages in the same way as the substance
itself. Completely emptied packages can be recycled[1].

» Regulatory Compliance: Follow all federal, state, and local regulations for hazardous waste
disposal[5].

Workflow for Safe Handling of Menthyl Valerate
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Workflow for Safe Handling of Menthyl Valerate
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Caption: Workflow for the safe handling of Menthyl valerate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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